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Despite its well-defined chemical structure, the biological activities of Drimiopsin C, a

xanthone isolated from the bulbs of Drimiopsis maculata, remain scientifically undocumented.

An extensive review of published scientific literature reveals a significant gap in the

pharmacological evaluation of this natural product, precluding the creation of an in-depth

technical guide on its bioactivities.

Drimiopsin C, with the chemical formula C₁₅H₁₂O₆ and IUPAC name 1,3,6-trihydroxy-2-

methoxy-8-methylxanthen-9-one, was first identified and structurally elucidated in 2004 as part

of a study that isolated six novel xanthones (drimiopsins A-F) from the South African plant

Drimiopsis maculata.[1][2] While the parent plant has a history of use in traditional medicine for

ailments suggesting antimicrobial and anti-inflammatory properties, and the broader class of

xanthones is known for a wide range of biological effects including antioxidant, antimicrobial,

and cytotoxic activities, specific data for Drimiopsin C is absent from the current body of

scientific research.[3][4]

Our comprehensive search for quantitative data, such as IC₅₀ or EC₅₀ values, detailed

experimental protocols, and associated signaling pathways for Drimiopsin C, yielded no

specific results. The seminal paper on its discovery focused exclusively on chemical isolation

and structural characterization.[1][2] Subsequent studies on Drimiopsis maculata have

explored the bioactivity of crude extracts or other isolated compounds like homoisoflavonones,

but not specifically the drimiopsins.[5] One study noted high anti-inflammatory activity from an

unspecified "compound six" from a D. maculata extract, but its identity as one of the

drimiopsins was not confirmed.[3]
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The absence of published research on the biological functions of Drimiopsin C means that no

data is available to populate tables of quantitative activity, nor are there established

experimental protocols or known signaling pathways to visualize.

Therefore, for researchers, scientists, and drug development professionals interested in

Drimiopsin C, the field is wide open for initial exploratory studies. Future research could focus

on screening Drimiopsin C for a variety of biological activities, starting with those suggested

by the traditional uses of its source plant and the known properties of xanthones. Such

activities could include:

Antimicrobial activity: Testing against a panel of pathogenic bacteria and fungi.

Anti-inflammatory activity: Utilizing in vitro assays such as nitric oxide (NO) production in

macrophages or enzyme inhibition assays.

Cytotoxic activity: Screening against various cancer cell lines to determine potential

anticancer effects.

Antioxidant activity: Assessing its free radical scavenging capabilities.

Until such studies are conducted and their results published, any discussion of the biological

activities of Drimiopsin C would be purely speculative. The scientific community awaits

foundational research to uncover the potential therapeutic value of this unique natural product.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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